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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bioavailability and
pharmacokinetics of Pycnogenol®, a standardized extract of French maritime pine bark (Pinus
pinaster Aiton). Pycnogenol® is a complex mixture of polyphenols, primarily composed of
procyanidins (65-75%), which are biopolymers of catechin and epicatechin units.[1][2][3][4]
Understanding the absorption, distribution, metabolism, and excretion (ADME) of its
constituents is fundamental to elucidating its mechanisms of action and therapeutic potential.

Absorption and Bioavailability: A Two-Phase
Process

The bioavailability of Pycnogenol® constituents follows a distinct two-phase pattern, dictated
by the molecular weight of its components.

o Small Molecule Absorption: Low molecular weight compounds, including catechin, caffeic
acid, ferulic acid, and taxifolin, are readily absorbed in the small intestine.[1][2][4] These
molecules can be detected in the bloodstream as early as 30 minutes after oral ingestion.[5]

» Microbial Metabolism of Procyanidins: The larger procyanidin oligomers and polymers, which
constitute the bulk of Pychogenol®, are not directly absorbed in the upper gastrointestinal
tract.[1][2][4][5] They transit to the colon, where they undergo extensive metabolism by the
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gut microbiota. This microbial action breaks down the complex procyanidins into smaller,
absorbable phenolic acid metabolites.[1][2][4][5] The most significant of these metabolites is
5-(3',4'-dihydroxyphenyl)-y-valerolactone (M1), which appears in the plasma approximately 6
to 8 hours after ingestion.[1][5][6]

The following diagram illustrates the metabolic pathway of Pycnogenol® from ingestion to the
formation of key metabolites.
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Typical Pharmacokinetic Clinical Trial Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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